Cas no 1705214-66-9 (1-[(4-chlorophenyl)methanesulfonyl]-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine)

• Product Name: 1-[(4-chlorophenyl)methanesulfonyl]-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine
• CAS No: 1705214-66-9
• MF: C₁₈H₂₂ClN₃O₃S
• MW: 395.9036
• CID: 5346584
• Update Time: 2025-10-28

1-[(4-chlorophenyl)methanesulfonyl]-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 5-[[1-[(4-chlorophenyl)methylsulfonyl]piperidin-3-yl]methyl]-3-cyclopropyl-1,2,4-oxadiazole
• 5-((1-((4-chlorobenzyl)sulfonyl)piperidin-3-yl)methyl)-3-cyclopropyl-1,2,4-oxadiazole
• 1-[(4-chlorophenyl)methanesulfonyl]-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine

• Inchi： 1S/C18H22ClN3O3S/c19-16-7-3-13(4-8-16)12-26(23,24)22-9-1-2-14(11-22)10-17-20-18(21-25-17)15-5-6-15/h3-4,7-8,14-15H,1-2,5-6,9-12H2
• InChI Key： OFJPUXIEMRDTMG-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])S(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C2=NC(C3([H])C([H])([H])C3([H])[H])=NO2)C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 573
• XLogP3: 3.2
• Topological Polar Surface Area: 84.7

Additional information on 1-[(4-chlorophenyl)methanesulfonyl]-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine

Compound CAS No. 1705214-66-9: A Comprehensive Overview

The compound with CAS No. 1705214-66-9, known as 1-[(4-chlorophenyl)methanesulfonyl]-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its intricate structure, which combines a piperidine ring with a methanesulfonyl group and a cyclopropyl-substituted oxadiazole moiety.

The molecular structure of this compound is characterized by the presence of a piperidine ring, which serves as the central framework. Attached to this ring are two key substituents: a (4-chlorophenyl)methanesulfonyl group and a (3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl group. These substituents contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The presence of the oxadiazole ring is of particular interest due to its ability to engage in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity in biological systems.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, coupling reactions, and cyclization steps. Researchers have optimized these steps to achieve high yields and purity levels, making it feasible for large-scale production.

In terms of applications, this compound has shown promise in various areas. For instance, its ability to act as a selective inhibitor of certain enzymes makes it a valuable tool in pharmacological research. Additionally, its structural versatility allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy.

From an environmental perspective, the compound's stability and biodegradability are critical factors that must be considered during its synthesis and application. Studies have indicated that under controlled conditions, the compound exhibits moderate biodegradation rates, which align with current environmental regulations.

In conclusion, CAS No. 1705214-66-9 represents a significant advancement in organic chemistry, offering a versatile platform for further exploration and innovation across multiple disciplines.